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CAS No.: 12225-80-8
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For researchers, scientists, and drug development professionals, the selection of appropriate
dyes is critical for a variety of applications, from textile dyeing to biochemical assays. This
guide provides an objective comparison of the performance of Reactive Green 12 against
another common reactive green dye, Reactive Green 19, with a focus on their chemical
properties and performance characteristics in textile applications. The information is supported
by available data and standardized experimental protocols.

Executive Summary

Reactive dyes are a class of colored organic compounds that form a covalent bond with the
substrate they are applied to, leading to high wash fastness. The performance of a reactive dye
is significantly influenced by its reactive group. Reactive Green 12 utilizes a trichloropyrimidinyl
reactive group, while Reactive Green 19 contains a monochlorotriazine group. This
fundamental difference in their chemical structure dictates their reactivity, application
conditions, and overall performance. Generally, dyes with trichloropyrimidinyl groups are more
reactive than those with monochlorotriazine groups, allowing for dyeing at lower temperatures.
However, this higher reactivity can also lead to a greater propensity for hydrolysis. In contrast,
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monochlorotriazine dyes require more energy-intensive application conditions but can offer
better dye bath stability.

Chemical Structures and Properties

A key differentiator between reactive dyes is the nature of their reactive group, which dictates

the mechanism and efficiency of the dye-fiber reaction.

Reactive Green 12 is characterized by the presence of a trichloropyrimidinyl reactive group.
The three chlorine atoms on the pyrimidine ring make it a highly reactive dye.

Reactive Green 19, on the other hand, contains a monochlorotriazine (MCT) reactive group.
With only one reactive chlorine atom on the triazine ring, it is generally less reactive than
dichlorotriazine or trichloropyrimidinyl dyes.[1][2]

Property Reactive Green 12 Reactive Green 19

C.I. Name Reactive Green 12 Reactive Green 19

CAS Number 72152-45-5[3][4] 61931-49-5
C60H29CI3N16NiO021S7 -

Molecular Formula C40H23CI2N15Na6019S6
6Na[3]

Reactive Group Trichloropyrimidinyl[5] Monochlorotriazine[6]

Chromophore Phthalocyanine and Azo Azo

Performance Comparison

The performance of reactive dyes is evaluated based on several key parameters, including
fixation efficiency, build-up, leveling properties, and color fastness. While direct comparative
data for Reactive Green 12 and Reactive Green 19 from a single study is limited, a
comparison can be drawn based on the known characteristics of their respective reactive

groups.

Fixation Efficiency
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Fixation efficiency refers to the percentage of dye that covalently bonds with the fiber compared
to the total amount of dye used. Higher fixation is desirable as it leads to less dye wastage and
reduced effluent load. Bifunctional reactive dyes, which contain two reactive groups, generally
exhibit higher fixation rates than monofunctional dyes.[7]

While specific fixation efficiency data for Reactive Green 12 is not readily available in the
searched literature, dyes with highly reactive groups like trichloropyrimidinyl can achieve high
fixation under optimal conditions. However, their high reactivity also makes them more
susceptible to hydrolysis (reaction with water), which deactivates the dye and reduces fixation
efficiency.

Monochlorotriazine dyes like Reactive Green 19 are known to have good fixation efficiency,
particularly at higher temperatures (around 80°C).[2][8]

Dye Reactive Group Type Typical Fixation Efficiency
Reactive Dyes Monofunctional 50-70%][7]
Reactive Dyes Bifunctional 70-85%][7]

Build-Up Properties

Build-up refers to the ability of a dye to produce deeper shades with increasing dye
concentration. Good build-up is essential for achieving dark and saturated colors economically.
This property is influenced by the dye's substantivity (affinity for the fiber) and its fixation
efficiency at higher concentrations. Bifunctional reactive dyes often exhibit good build-up
properties.[9]

Leveling Properties

Leveling refers to the uniformity of the dyeing. Good leveling properties ensure that the dye is
distributed evenly across the fabric without patchiness or streaks. Leveling is influenced by the
rate of dye exhaustion and migration. Dyes with lower reactivity and higher migration properties
tend to have better leveling.[10] Given the higher reactivity of the trichloropyrimidinyl group in
Reactive Green 12, it may present more challenges in achieving level dyeing compared to the
less reactive monochlorotriazine-based Reactive Green 19. The use of appropriate leveling
agents can mitigate these issues.[11][12]
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Color Fasthess

Color fastness is a measure of a dyed fabric's resistance to fading or color change under
various conditions such as washing, light exposure, and rubbing. Reactive dyes, in general,
offer excellent wash fastness due to the stable covalent bonds formed with the fiber.[13][14]

Color Fastness Data for a Monochlorotriazine-based Reactive Dye (similar to Reactive Green
19)

Rating (1-5, 5 being

Fastness Property Test Method
excellent)
Washing ISO 105-C06 4-5
Perspiration (Acid & Alkali) ISO 105-E04 4-5
Rubbing (Dry & Wet) ISO 105-X12 4-5
Light (Xenon Arc) ISO 105-B02 6 (on a scale of 1-8)

(Note: This is generalized data for MCT dyes and may not represent the exact performance of
Reactive Green 19.)

Experimental Protocols

Standardized testing methods are crucial for the accurate assessment and comparison of dye
performance.

Determination of Fixation Efficiency

The fixation efficiency of a reactive dye on a cellulosic substrate like cotton can be determined
spectrophotometrically.

Workflow for Determining Fixation Efficiency
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Dyeing Process Analysis

‘Fxhdust dyeing of cotton fabric with a known concentration of reactive dyev‘ ‘F‘.x(ra(t the fixed dye from a known weight of the washed fabric using a suitable solvent (e.g., pyn(line—wdter)v‘

. :

‘Thoroughly wash the dyed fabric to remove all unfixed, hydrolyzed dye. ‘ ‘Measlu‘e the absorbance of the extracted dye solution using a spectrophotometer at the dye's Amax. ‘

l Calculation
Determine the initial amount of dye applied to the fabric. ‘

‘ Calculate the amount of fixed dye using a calibration curve, }—l

‘ Fixation Efficiency (%) = (Amount of fixed dye / Initial amount of dye) x 100 ‘

Click to download full resolution via product page
Caption: Workflow for determining the fixation efficiency of a reactive dye.

Methodology:

¢ Dyeing: A known weight of cotton fabric is dyed in a bath containing a precisely known
concentration of the reactive dye under specified conditions of temperature, time, pH, and
electrolyte concentration.

o Washing: After dyeing, the fabric is subjected to a rigorous washing process to ensure the
complete removal of any unfixed and hydrolyzed dye. This typically involves rinsing with cold
water, followed by soaping at the boil, and further rinsing.

o Extraction: A small, accurately weighed sample of the washed and dried dyed fabric is taken,
and the covalently bound dye is stripped from the fiber using an appropriate solvent.
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» Spectrophotometric Analysis: The concentration of the stripped dye in the solvent is
determined by measuring its absorbance at its wavelength of maximum absorption (Amax)
using a UV-Vis spectrophotometer. A calibration curve of absorbance versus known dye
concentrations is used for quantification.[9]

o Calculation: The fixation efficiency is calculated as the ratio of the amount of dye fixed on the
fiber to the initial amount of dye taken for dyeing, expressed as a percentage.[9]

Color Fastness Testing

Color fastness properties are evaluated according to the International Organization for
Standardization (ISO) 105 standards.[15][16]

Dye-Fiber Interaction and Fastness

Resulting Properties

Reactive Dyeing

Good Rubbing Fastness

Alkali (e.g., Na2CO3)

Good Light Fastness

Cellulosic Fiber (-OH)

Covalent Bond Formation

High Wash Fastness

Reactive Dye

Click to download full resolution via product page
Caption: Mechanism of reactive dye fixation leading to high fastness properties.
Key ISO 105 Test Methods:

e Washing Fastness (ISO 105-C06): A specimen of the dyed textile, in contact with specified
adjacent fabrics, is agitated in a soap solution under defined conditions of time and
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temperature. The change in color of the specimen and the staining of the adjacent fabrics
are assessed using grey scales.[17]

o Light Fastness (ISO 105-B02): A textile specimen is exposed to artificial light under specified
conditions, along with a set of blue wool references. The color fastness is assessed by
comparing the change in color of the specimen with that of the references.[14]

e Rubbing Fastness (ISO 105-X12): A colored textile specimen is rubbed with a dry and a wet
white cotton cloth. The degree of color transfer to the white cloths is assessed using a grey
scale for staining.[15]

o Perspiration Fastness (ISO 105-E04): A textile specimen, in contact with adjacent fabrics, is
treated with two different solutions containing histidine (one acidic, one alkaline) to simulate
perspiration. The specimen is subjected to a fixed mechanical pressure and left in a warm
environment for a set time. The change in color and staining are then assessed.

Conclusion

The choice between Reactive Green 12 and other reactive green dyes like Reactive Green 19
depends on the specific application requirements and processing capabilities. Reactive Green
12, with its highly reactive trichloropyrimidinyl group, is suitable for dyeing processes where
lower temperatures are preferred. However, careful control of dyeing parameters is crucial to
minimize hydrolysis and ensure level dyeing. Reactive Green 19, a monochlorotriazine dye,
offers good all-around performance with potentially better dye bath stability and leveling
properties, albeit at the cost of higher energy consumption due to the need for higher fixation
temperatures. For applications demanding high fastness and reproducibility, bifunctional
reactive dyes, which may include a combination of reactive groups, often provide superior
performance.[9] Further direct comparative studies with comprehensive quantitative data would
be beneficial for a more definitive selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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